![molecular formula C19H20ClF2N3O2 B3439906 N-{4-[chloro(difluoro)methoxy]phenyl}-2-(4-phenylpiperazin-1-yl)acetamide](/img/structure/B3439906.png)
N-{4-[chloro(difluoro)methoxy]phenyl}-2-(4-phenylpiperazin-1-yl)acetamide
Overview
Description
N-{4-[chloro(difluoro)methoxy]phenyl}-2-(4-phenylpiperazin-1-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as CEP-26401 and is currently being studied for its potential use in treating various diseases and conditions.
Mechanism of Action
The exact mechanism of action of CEP-26401 is not fully understood. However, it is believed to work by blocking the activity of certain receptors in the brain, such as the serotonin and dopamine receptors. This results in a decrease in the activity of these receptors, which can help to alleviate symptoms of various conditions.
Biochemical and Physiological Effects
CEP-26401 has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters in the brain, such as serotonin and dopamine. It has also been shown to decrease the levels of certain inflammatory markers in the body.
Advantages and Limitations for Lab Experiments
One of the main advantages of using CEP-26401 in lab experiments is its specificity. It has a high affinity for certain receptors in the brain, which makes it an ideal compound for studying the effects of blocking these receptors. However, one of the limitations of using CEP-26401 is its potential toxicity. It is important to use caution when handling this compound in lab experiments.
Future Directions
There are several future directions for the study of CEP-26401. One potential area of research is the development of more specific and potent compounds that target the same receptors as CEP-26401. Another area of research is the study of the long-term effects of CEP-26401 on the brain and body. Additionally, more research is needed to fully understand the mechanism of action of CEP-26401 and how it can be used to treat various conditions.
Conclusion
In conclusion, CEP-26401 is a promising chemical compound that has shown potential for use in treating various diseases and conditions. Its specificity and potential therapeutic effects make it an ideal compound for scientific research studies. However, more research is needed to fully understand its mechanism of action and potential long-term effects.
Scientific Research Applications
CEP-26401 has shown promising results in various scientific research studies. It has been studied for its potential use in treating conditions such as depression, anxiety, and schizophrenia. It has also been studied for its potential use in treating chronic pain and inflammation.
Properties
IUPAC Name |
N-[4-[chloro(difluoro)methoxy]phenyl]-2-(4-phenylpiperazin-1-yl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClF2N3O2/c20-19(21,22)27-17-8-6-15(7-9-17)23-18(26)14-24-10-12-25(13-11-24)16-4-2-1-3-5-16/h1-9H,10-14H2,(H,23,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPVJIDVQBSFNIR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(=O)NC2=CC=C(C=C2)OC(F)(F)Cl)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClF2N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.